4-{2-[4-Amino-5-(3-methoxyphenyl)-1,2,4-triazol-3-ylthio]acetylamino}benzamide

Specification

• Molecular Formula: C18H18N6O3S
• Molecular Weight: 398.4 g/mol
• IUPAC Name: 4-[[2-[[4-amino-5-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzamide
• Standard InChI: InChI=1S/C18H18N6O3S/c1-27-14-4-2-3-12(9-14)17-22-23-18(24(17)20)28-10-15(25)21-13-7-5-11(6-8-13)16(19)26/h2-9H,10,20H2,1H3,(H2,19,26)(H,21,25)
• Standard InChI Key: YDGFKYTXQXQJQT-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=NN=C(N2N)SCC(=O)NC3=CC=C(C=C3)C(=O)N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN=C(N2N)SCC(=O)NC3=CC=C(C=C3)C(=O)N

Introduction

The compound 4-{2-[4-Amino-5-(3-methoxyphenyl)-1,2,4-triazol-3-ylthio]acetylamino}benzamide is a complex organic molecule that integrates a benzamide backbone with a triazole moiety. This integration suggests potential applications in pharmaceuticals, given the known biological activities of both benzamides and triazoles. Benzamides are explored for their antitumor effects and as inhibitors in various biochemical pathways. Triazoles, particularly 1,2,4-triazoles, exhibit significant antibacterial and antifungal properties.

Synthesis and Characterization

The synthesis of such a compound would typically involve multiple steps, starting with the preparation of the triazole derivative and then linking it to the benzamide moiety through a thioacetyl group. Characterization techniques such as NMR, IR, and mass spectrometry would be used to confirm the structure.

Biological Activities

Given the components of this compound, potential biological activities could include:

• Antibacterial Activity: Triazole derivatives are known for their antibacterial properties, which could be enhanced by the benzamide component.

• Antitumor Effects: Benzamides have shown antitumor activities in some studies, which might be complemented by the triazole moiety.

• Enzyme Inhibition: The compound's structure suggests potential as an enzyme inhibitor, given the presence of functional groups that can interact with enzymes.

Research Findings and Future Directions

While specific research findings on 4-{2-[4-Amino-5-(3-methoxyphenyl)-1,2,4-triazol-3-ylthio]acetylamino}benzamide are not available in the search results, its components suggest promising avenues for investigation:

• Pharmaceutical Applications: Further studies could explore its efficacy as an antibacterial agent or in cancer therapy.

• Mechanistic Studies: Investigating how the compound interacts with biological targets at a molecular level could provide insights into its potential therapeutic uses.